Cas no 118916-58-8 (amyrone)

• Product Name: amyrone
• CAS No: 118916-58-8
• MF: C₃₀H₄₈O
• MW: 424.701529502869
• CID: 2019318
• PubChem ID: 162966253
• Update Time: 2025-04-21

amyrone Chemical and Physical Properties

Names and Identifiers

• amyrone
• beta-Amyrenon
• beta-amyrenone
• beta-Amyron
• beta-Amyrone
• β-Amyrenone
• 3-keto-olean-12-ene
• DTXSID401318882
• (18alpha)-Olean-12-en-3-one
• 118916-58-8
• (18I+/-)-Olean-12-en-3-one
• (4aR,6aR,6bS,8aR,12aS,14aR,14bR)-4,4,6a,6b,8a,11,11,14b-octamethyl-2,4a,5,6,7,8,9,10,12,12a,14,14a-dodecahydro-1H-picen-3-one

• Inchi： 1S/C30H48O/c1-25(2)15-16-27(5)17-18-29(7)20(21(27)19-25)9-10-23-28(6)13-12-24(31)26(3,4)22(28)11-14-30(23,29)8/h9,21-23H,10-19H2,1-8H3/t21-,22+,23-,27-,28+,29-,30-/m1/s1
• InChI Key： LIIFBMGUDSHTOU-PKYVYUFTSA-N
• SMILES： O=C1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C)CCC(C)(C)C[C@@H]4C3=CC[C@@H]12

Computed Properties

• Exact Mass: 424.370516150g/mol
• Monoisotopic Mass: 424.370516150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 831
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids